2-[Ethyl-(2-methylpyrazol-3-yl)sulfonylamino]-5-methylbenzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[Ethyl-(2-methylpyrazol-3-yl)sulfonylamino]-5-methylbenzoic acid, also known as Ebselen, is a synthetic organic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. Ebselen is a selenium-containing compound that has been extensively studied for its antioxidant, anti-inflammatory, and neuroprotective properties.
Scientific Research Applications
2-[Ethyl-(2-methylpyrazol-3-yl)sulfonylamino]-5-methylbenzoic acid has been extensively studied for its therapeutic potential in a variety of diseases. It has been shown to have antioxidant and anti-inflammatory properties, which make it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. 2-[Ethyl-(2-methylpyrazol-3-yl)sulfonylamino]-5-methylbenzoic acid has also been studied for its potential in treating cancer, cardiovascular diseases, and infectious diseases such as HIV and hepatitis C.
Mechanism of Action
2-[Ethyl-(2-methylpyrazol-3-yl)sulfonylamino]-5-methylbenzoic acid acts as a mimic of glutathione peroxidase, an enzyme that plays a crucial role in protecting cells from oxidative damage. 2-[Ethyl-(2-methylpyrazol-3-yl)sulfonylamino]-5-methylbenzoic acid reacts with hydrogen peroxide and lipid hydroperoxides to form selenylsulfide intermediates, which are then reduced to selenol and sulfenic acid. These intermediates can then react with other oxidants, preventing them from causing damage to cells.
Biochemical and Physiological Effects:
2-[Ethyl-(2-methylpyrazol-3-yl)sulfonylamino]-5-methylbenzoic acid has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce oxidative stress and inflammation, protect against neuronal damage, and improve cognitive function. 2-[Ethyl-(2-methylpyrazol-3-yl)sulfonylamino]-5-methylbenzoic acid has also been shown to have anti-cancer effects, inhibiting the growth of cancer cells and inducing apoptosis.
Advantages and Limitations for Lab Experiments
One of the major advantages of using 2-[Ethyl-(2-methylpyrazol-3-yl)sulfonylamino]-5-methylbenzoic acid in lab experiments is its well-established safety profile. 2-[Ethyl-(2-methylpyrazol-3-yl)sulfonylamino]-5-methylbenzoic acid has been extensively studied in animal models and has been shown to be non-toxic at therapeutic doses. However, one of the limitations of using 2-[Ethyl-(2-methylpyrazol-3-yl)sulfonylamino]-5-methylbenzoic acid in lab experiments is its relatively low solubility, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several future directions for the study of 2-[Ethyl-(2-methylpyrazol-3-yl)sulfonylamino]-5-methylbenzoic acid. One area of research is the development of 2-[Ethyl-(2-methylpyrazol-3-yl)sulfonylamino]-5-methylbenzoic acid-based therapies for neurodegenerative diseases such as Alzheimer's and Parkinson's. Another area of research is the use of 2-[Ethyl-(2-methylpyrazol-3-yl)sulfonylamino]-5-methylbenzoic acid in combination with other drugs to enhance its therapeutic effects. Additionally, there is potential for the use of 2-[Ethyl-(2-methylpyrazol-3-yl)sulfonylamino]-5-methylbenzoic acid in the treatment of infectious diseases such as COVID-19, as it has been shown to have antiviral properties. Finally, further studies are needed to fully understand the mechanisms of action of 2-[Ethyl-(2-methylpyrazol-3-yl)sulfonylamino]-5-methylbenzoic acid and its potential therapeutic applications.
Conclusion:
In conclusion, 2-[Ethyl-(2-methylpyrazol-3-yl)sulfonylamino]-5-methylbenzoic acid is a promising compound with potential therapeutic applications in a variety of diseases. Its antioxidant, anti-inflammatory, and neuroprotective properties make it a promising candidate for the treatment of neurodegenerative diseases, cancer, and infectious diseases. Although there are limitations to its use in lab experiments, its well-established safety profile makes it a promising candidate for further study. Future research should focus on developing 2-[Ethyl-(2-methylpyrazol-3-yl)sulfonylamino]-5-methylbenzoic acid-based therapies and understanding its mechanisms of action.
Synthesis Methods
2-[Ethyl-(2-methylpyrazol-3-yl)sulfonylamino]-5-methylbenzoic acid can be synthesized by the reaction of 2-methylpyrazol-3-amine with ethyl chloroformate, followed by the reaction with 5-methyl-2-nitrobenzoic acid. The resulting compound is then reduced using sodium dithionite to yield 2-[Ethyl-(2-methylpyrazol-3-yl)sulfonylamino]-5-methylbenzoic acid. This synthesis method has been optimized to produce high yields of 2-[Ethyl-(2-methylpyrazol-3-yl)sulfonylamino]-5-methylbenzoic acid with high purity.
properties
IUPAC Name |
2-[ethyl-(2-methylpyrazol-3-yl)sulfonylamino]-5-methylbenzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17N3O4S/c1-4-17(22(20,21)13-7-8-15-16(13)3)12-6-5-10(2)9-11(12)14(18)19/h5-9H,4H2,1-3H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YMHPKCFDCOYWJS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(C1=C(C=C(C=C1)C)C(=O)O)S(=O)(=O)C2=CC=NN2C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.